Cas no 745801-19-8 ((R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine)

(R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine is a chiral amine compound featuring a pyrrolidine core with an ethyl substitution at the nitrogen and an ethanamine side chain. Its stereospecific (R)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, particularly as a building block for active pharmaceutical ingredients (APIs) or chiral ligands in catalysis. The compound’s rigid pyrrolidine structure enhances stereochemical control, while the primary amine functionality allows for further derivatization. Its well-defined chirality and structural versatility make it useful in medicinal chemistry for designing receptor-targeted molecules. High purity and consistent enantiomeric excess are critical for ensuring reproducibility in research and industrial applications.
(R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine structure
745801-19-8 structure
Product Name:(R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine
CAS No:745801-19-8
MF:C8H18N2
MW:142.241921901703
CID:560773
Update Time:2025-11-02

(R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidineethanamine,1-ethyl-, (2R)-
    • (2R)-1-Ethyl-2-(2-aminoethyl)pyrrolidine
    • 2-Pyrrolidineethanamine,1-ethyl-,(2R)-(9CI)
    • (R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine
    • SEYURSMOEWBZSA-MRVPVSSYSA-N
    • (2R)-1-ethyl-2-pyrrolidineethanamine
    • FCH1009466
    • 2-((R)-1-ethylpyrrolidin-2-yl)ethylamine
    • Inchi: 1S/C8H18N2/c1-2-10-7-3-4-8(10)5-6-9/h8H,2-7,9H2,1H3/t8-/m1/s1
    • InChI Key: SEYURSMOEWBZSA-MRVPVSSYSA-N
    • SMILES: N1(CC)CCC[C@@H]1CCN

Computed Properties

  • Exact Mass: 142.147
  • Monoisotopic Mass: 142.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3

(R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine Pricemore >>

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Additional information on (R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine

Comprehensive Overview of (R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine (CAS No. 745801-19-8)

(R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine (CAS No. 745801-19-8) is a chiral amine compound with significant potential in pharmaceutical and chemical research. This compound, often referred to as a pyrrolidine derivative, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of central nervous system (CNS) targeting drugs.

The molecular structure of (R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine features a pyrrolidine ring substituted with an ethyl group and an ethanamine side chain. This configuration contributes to its chirality, making it valuable for stereoselective synthesis. The compound's CAS number 745801-19-8 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Recent studies highlight its potential in addressing neurodegenerative disorders, a hot topic in medical research.

In pharmaceutical applications, (R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine is explored as a precursor for dopamine receptor modulators. Its structural similarity to natural neurotransmitters makes it a candidate for developing treatments for Parkinson's disease and depression, which are frequently searched topics in medical AI databases. The compound's enantiomeric purity is crucial for its biological activity, driving demand for high-purity synthesis methods.

The synthesis of CAS 745801-19-8 typically involves asymmetric catalysis or chiral resolution techniques. Recent advancements in green chemistry have focused on optimizing these processes to reduce environmental impact, aligning with current sustainability trends. Analytical methods like HPLC and chiral chromatography are essential for quality control, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials.

Market analysis indicates growing interest in (R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine from contract research organizations (CROs) and drug development companies. The compound's relevance to precision medicine and personalized therapeutics—top trending topics in healthcare—has increased its commercial value. Suppliers are responding by developing custom synthesis services and scale-up production capabilities for this specialty chemical.

From a regulatory perspective, 745801-19-8 is not classified as a controlled substance in major markets. However, researchers must comply with Good Laboratory Practices (GLP) when handling this material. Safety data sheets emphasize standard precautions for amine compounds, including proper ventilation and personal protective equipment, reflecting workplace safety concerns frequently searched by laboratory professionals.

The future outlook for (R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine appears promising, particularly in neuropharmacology research. Its potential applications in cognitive enhancement and mood disorder treatments align with growing public interest in mental health solutions. Continued innovation in chiral synthesis technologies will likely enhance accessibility to this valuable compound for research purposes.

For researchers seeking CAS 745801-19-8 suppliers, key considerations include enantiomeric excess specifications, analytical certificates, and regulatory documentation. These quality parameters are critical for reproducibility in biological studies, addressing common concerns in research reproducibility—a hot topic in scientific communities. The compound's stability under various storage conditions is another frequently searched aspect by laboratory personnel.

In conclusion, (R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine represents an important chiral intermediate with diverse applications in medicinal chemistry. Its CAS number 745801-19-8 serves as a vital reference for researchers exploring its potential in neuroscience applications and drug development. As the pharmaceutical industry continues to focus on targeted therapies and chiral drugs, this compound is poised to remain relevant in cutting-edge research initiatives.

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